4-chlorophenyl 2-[(diethylamino)carbonyl]benzoate

• IUPAC Name: (4-chlorophenyl) 2-(diethylcarbamoyl)benzoate
• InChI: InChI=1S/C18H18ClNO3/c1-3-20(4-2)17(21)15-7-5-6-8-16(15)18(22)23-14-11-9-13(19)10-12-14/h5-12H,3-4H2,1-2H3
• InChI Key: SAGIYDFSFWNOKK-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC=CC=C1C(=O)OC2=CC=C(C=C2)Cl
• Molecular Formula: C18H18ClNO3
• Molecular Weight: 331.8 g/mol

Description

4-chlorophenyl 2-[(diethylamino)carbonyl]benzoate is a chemical compound that belongs to the class of esters. It is commonly known as Chlorphenesin carbamate and is widely used in scientific research for its pharmacological properties. This compound has been studied extensively for its potential therapeutic applications in various fields such as neurology, immunology, and oncology.

Mechanism of Action

The mechanism of action of 4-chlorophenyl 2-[(diethylamino)carbonyl]benzoate involves the inhibition of certain enzymes and proteins that are involved in cell proliferation and immune response. It has been shown to inhibit the activity of DNA topoisomerase II, an enzyme that is essential for DNA replication and cell division. It also inhibits the activity of certain cytokines and chemokines, which are involved in the immune response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chlorophenyl 2-[(diethylamino)carbonyl]benzoate have been extensively studied. It has been shown to induce apoptosis in cancer cells and to inhibit tumor growth in animal models. It has also been shown to modulate the immune response and to have anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chlorophenyl 2-[(diethylamino)carbonyl]benzoate in laboratory experiments include its well-characterized synthesis method, its potent pharmacological properties, and its potential therapeutic applications. However, its limitations include its toxicity and potential side effects, which must be carefully monitored in laboratory experiments.

Future Directions

There are many potential future directions for the study of 4-chlorophenyl 2-[(diethylamino)carbonyl]benzoate. One area of research is the development of more potent and selective analogs of this compound for use in cancer therapy and immunomodulation. Another area of research is the exploration of the potential of this compound in combination with other chemotherapeutic agents or immunomodulatory drugs. Finally, the potential use of this compound in other fields such as neurology and infectious diseases should be explored.

Synthesis Methods

The synthesis of 4-chlorophenyl 2-[(diethylamino)carbonyl]benzoate involves the reaction of 4-chlorophenol with ethyl chloroformate in the presence of a base such as triethylamine. The resulting intermediate is then treated with diethylamine to form the final product. This synthesis method is commonly used in laboratories and has been optimized for large-scale production.

Scientific Research Applications

4-chlorophenyl 2-[(diethylamino)carbonyl]benzoate has been extensively studied for its potential therapeutic applications. It has been shown to have antitumor properties and has been explored as a potential chemotherapeutic agent for various types of cancer. It has also been studied for its immunomodulatory effects and has been shown to have potential in the treatment of autoimmune diseases.